Cas no 2034487-55-1 (6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one)

• Product Name: 6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one
• CAS No: 2034487-55-1
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 5378000
• Update Time: 2025-06-08

6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one

• Inchi： 1S/C12H12N4O3/c1-15-11(17)3-2-9(14-15)12(18)16-5-4-10-8(7-16)6-13-19-10/h2-3,6H,4-5,7H2,1H3
• InChI Key： UHIHRGDXOFBRIB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(C(N2CC3C=NOC=3CC2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one

Introduction to Compound with CAS No. 2034487-55-1 and Product Name: 6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one

The compound identified by the CAS number 2034487-55-1 and the product name 6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of fused rings and functional groups in its molecular framework suggests a high degree of specificity, which is often exploited in drug design and development.

Recent research in medicinal chemistry has highlighted the importance of oxazolopyridine derivatives in the discovery of novel therapeutic agents. The core structure of this compound, which includes a 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine moiety, is particularly noteworthy. This scaffold has been shown to exhibit a range of pharmacological properties, making it a valuable building block for further chemical modifications. The 5-carbonyl group attached to the oxazolopyridine ring introduces additional reactivity, enabling various synthetic pathways that can be tailored to enhance biological activity.

The 2-methylpyridazin-3-one component of the molecule contributes to its overall pharmacophore. Pyridazine derivatives are known for their role in modulating biological processes, including enzyme inhibition and receptor binding. The incorporation of a methyl group at the 2-position of the pyridazine ring further fine-tunes the electronic properties of the molecule, potentially influencing its interaction with biological targets. This structural feature aligns with current trends in drug discovery, where subtle modifications can significantly impact efficacy and selectivity.

In the context of contemporary pharmaceutical research, this compound is of particular interest due to its potential applications in addressing various therapeutic challenges. Studies have demonstrated that derivatives of oxazolopyridine-pyridazine hybrids can exhibit significant activity against a range of targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders. The carbonyl group within the molecule serves as a key site for further functionalization, allowing chemists to explore diverse chemical space and identify novel analogs with enhanced pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The construction of the oxazolopyridine core requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve these objectives. The subsequent introduction of the methylpyridazinone moiety further demonstrates the synthetic versatility of this class of compounds. Such methodologies are crucial for developing complex molecules that mimic natural products or target specific biological pathways with high precision.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary results indicate that it possesses promising properties as an inhibitor of certain key enzymes implicated in disease pathways. The 6-(6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl)-2-methylpyridazin-3-one structure shows potential for further optimization to improve its potency and selectivity. These findings are consistent with broader trends in drug discovery, where rational design based on structural insights leads to more effective therapeutic agents.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2034487-55-1 exemplifies how structural innovation can drive progress in medicine. By leveraging advanced computational tools and high-throughput screening techniques, researchers can rapidly assess the potential utility of new compounds like this one. Such approaches accelerate the identification of lead candidates that can undergo further refinement through medicinal chemistry interventions.

Future directions for research on this compound include exploring its mechanism of action and assessing its suitability for clinical development. Detailed pharmacokinetic studies will be essential to understand how it behaves within biological systems and whether it meets the criteria for further translation into therapeutic applications. Additionally, investigation into its potential side effects and interactions with other drugs will provide critical insights into its safety profile.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable scaffold for future drug design efforts within the oxazolopyridine-pyridazine class. By studying its properties and behaviors, researchers can gain insights that inform the development of next-generation therapeutics targeting similar disease pathways. This underscores the importance of fundamental research in medicinal chemistry as a foundation for innovative healthcare solutions.